Cas no 1060229-86-8 (N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide)

• Product Name: N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide
• CAS No: 1060229-86-8
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 6233988
• PubChem ID: 25862011
• Update Time: 2025-10-28

N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide
• N-[4-(2-amino-2-oxoethyl)phenyl]-2,3,4-trimethoxybenzamide
• F5097-0666
• 1060229-86-8
• N-(4-(2-amino-2-oxoethyl)phenyl)-2,3,4-trimethoxybenzamide
• VU0635253-1
• AKOS024497698

• Inchi： 1S/C18H20N2O5/c1-23-14-9-8-13(16(24-2)17(14)25-3)18(22)20-12-6-4-11(5-7-12)10-15(19)21/h4-9H,10H2,1-3H3,(H2,19,21)(H,20,22)
• InChI Key： LFQRCBJFIDSJQE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(NC1C=CC(=CC=1)CC(N)=O)=O)OC)OC

Computed Properties

• Exact Mass: 344.13722174g/mol
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.9Ų

Additional information on N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide

N-[4-(Carbamoylmethyl)Phenyl]-2,3,4-Trimethoxybenzamide (CAS No. 1060229-86-8): An Overview

N-[4-(Carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide (CAS No. 1060229-86-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its carbamoylmethyl substituent on the phenyl ring and the presence of three methoxy groups on the benzamide moiety, which contribute to its distinct chemical properties and biological activities.

The trimethoxybenzamide scaffold is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. The presence of multiple methoxy groups on the benzene ring can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the carbamoylmethyl group can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which can modulate the compound's pharmacological profile.

Recent studies have explored the potential of N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathology.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have indicated that N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide can reduce inflammation by downregulating pro-inflammatory cytokines and chemokines. This property makes it a promising candidate for further investigation in the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide is well-tolerated at therapeutic doses.

In terms of synthetic methods, N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the reaction of 2,3,4-trimethoxybenzoic acid with an appropriate amine derivative to form the amide bond. Subsequent functional group manipulations can be employed to introduce the carbamoylmethyl substituent on the phenyl ring. The synthetic route is scalable and can be adapted for large-scale production if needed.

The structural versatility of N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide also allows for further chemical modifications to optimize its biological activity and pharmacological properties. For example, substituents on the phenyl ring or variations in the methoxy groups can be explored to enhance potency or selectivity towards specific targets. This flexibility makes it an attractive scaffold for hit-to-lead optimization in drug discovery programs.

In conclusion, N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide (CAS No. 1060229-86-8) is a promising compound with potential applications in neurodegenerative diseases and inflammatory disorders. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.